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Compound of Interest

1,2-

Compound Name: Dilauroylphosphatidylethanolamin
e

CAS No.: 53695-34-4

Cat. No.: B1212042

Get Quote

Executive Summary

1,2-Dilauroyl-sn-glycero-3-phosphoethanolamine (DLPE) represents a critical intersection in

lipid biophysics: it combines a short saturated chain (12:0) with a small, hydrogen-bonding
headgroup (PE).[1][2][3] This unique structure imparts biophysical properties distinct from its
phosphatidylcholine (PC) counterparts.

Key Technical Takeaways:
e Order Parameter (

): DLPE exhibits significantly higher acyl chain order than DLPC at physiological
temperatures, despite identical chain lengths. This is driven by inter-lipid hydrogen bonding
in the PE headgroup.

+ Phase Behavior: DLPE possesses a gel-to-liquid crystalline transition temperature (
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) of ~30.5°C, making it one of the few saturated PE lipids capable of existing in a fluid state
near room temperature, unlike DMPE (

C) or DPPE (
C).

» Application: Its intermediate ordering makes DLPE an ideal candidate for tuning membrane
fluidity in liposomal drug delivery systems without inducing the extreme rigidity of long-chain
saturated lipids.

Biophysical Profile & Mechanism

To understand the order parameters of DLPE, one must first deconstruct the molecular forces
governing its packing. The "Order Parameter" (

) quantifies the time-averaged orientation of the C-H bond vector relative to the bilayer normal.

The PE Headgroup Effect

Unlike the bulky trimethylammonium group in PCs, the PE headgroup is small and acts as a
hydrogen bond donor (via

) and acceptor (via

)-[21[3]

e Mechanism: The ammonium group of one DLPE molecule hydrogen bonds with the
phosphate oxygen of a neighbor.

o Result: This creates a "molecular corset,” tightening the headgroup packing area (~40-42
Az/molecule for PE vs. ~60-65 A2/molecule for PC). This tightness propagates down the acyl
chains, restricting trans-gauche isomerization and increasing the order parameter.

Visualization: The PE vs. PC Packing Mechanism
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Figure 1: Mechanistic comparison of headgroup effects on acyl chain ordering. The PE
headgroup facilitates a hydrogen-bond network that significantly increases chain order
compared to PC lipids.

Comparative Analysis: DLPE Performance

This section objectively compares DLPE against its primary alternatives: DLPC (same chain,
different head) and DMPE (same head, longer chain).

Table 1: Comparative Biophysical Metrics
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DLPC (12:0 DMPE (14:0 DPPC (16:0
Property DLPE (12:0 PE)
PC) PE) PC)
Transition Temp (
30.5°C -1.8°C 49.6°C 41.3°C
)
Fluid ( Fluid ( Gel ( Gel (
Phase at 37°C
) ) ) )
Plateau Order ( > 0.40 (Gel > 0.40 (Gel
~0.18 - 0.20 ~0.12-0.14
) state) state)
Area per Lipid ~42 A2 ~63 A2 ~41 A2 ~47 A2 (Gel)

Data derived from Marsh, D. Handbook of Lipid Bilayers and standard NMR literature.

Detailed Comparison
1. DLPE vs. DLPC (The Headgroup Factor)

At 37°C, both lipids are in the fluid phase. However, DLPE is significantly more ordered.
o Experimental Observation: In

H-NMR, the "plateau” region (carbons C2-C6) of DLPE shows a quadrupolar splitting (
) that corresponds to an order parameter

. DLPC, lacking the H-bond network, exhibits

» Implication: DLPE membranes are less permeable to water and small molecules than DLPC
membranes, despite having the same hydrophobic thickness.

2. DLPE vs. DMPE (The Chain Length Factor)[4]
e Thermodynamic State: At 37°C, DLPE is fluid, while DMPE is in a rigid gel phase.

o Order Parameter: DMPE at 37°C exhibits near-maximal ordering (
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), typical of all-trans chain configurations.
e Normalization: If one compares DLPE at 35°C (

) and DMPE at 55°C (

), their order parameter profiles are remarkably similar. This confirms that chain length
primarily shifts the transition temperature (

), while the headgroup determines the absolute packing density.

Experimental Methodology: Measuring

To rigorously validate the order parameters of DLPE, researchers should utilize Deuterium
NMR (

H-NMR) on perdeuterated lipid chains.

Protocol: Solid-State H-NMR of DLPE Bilayers

Objective: Determine the orientational order parameter profile of the sn-1 and sn-2 chains.

o Materials:
o Synthetic 1,2-dimyristoyl-d54-sn-glycero-3-phosphoethanolamine (perdeuterated DLPE).
o Buffer: 100 mM NaCl, 10 mM HEPES, pH 7.4 (in deuterium-depleted water).

o Sample Preparation (Multilamellar Vesicles):

[e]

Dissolve lipid in Chloroform/Methanol (2:1).

o

Evaporate solvent under

stream; desiccate overnight under high vacuum.

[¢]

Hydrate film with buffer (50 wt% water) above

(e.g., 45°C).

[¢]

Freeze-thaw cycle (x5) to ensure equilibrium hydration.
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e Acquisition:
o Instrument: 500 MHz NMR spectrometer with a wide-line solid-state probe.
o Sequence: Quadrupolar Echo Pulse sequence (
).
o Parameters:
, Recycle delay = 0.5s.
o Data Analysis (The "De-Paking" Step):
o The raw spectrum is a superposition of Pake doublets.
o Apply the Depaking algorithm to extract the

orientation spectrum.
o Calculate Order Parameter (
) using the relation:

Where

is the static quadrupolar coupling constant.

Computational Validation (MD Simulations)

Experimental NMR data should be cross-referenced with Molecular Dynamics (MD) simulations
to resolve atomic-level details, particularly for the sn-2 chain which is difficult to resolve fully by
NMR.

Workflow Visualization
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Figure 2: Standardized Molecular Dynamics workflow for calculating lipid order parameters.
Recommended Force Fields:

« CHARMMS36: Excellent reproduction of surface area per lipid and NMR order parameters for
PE lipids.

 Slipids: Highly accurate for saturated chain order profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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